Cas no 21105-77-1 (3,5-Dichlorophenyl-4-nitrophenyl ether)
3,5-Dichlorophenyl-4-nitrophenyl ether is a chlorinated aromatic ether compound featuring both dichlorophenyl and nitrophenyl functional groups. Its distinct molecular structure contributes to its utility as an intermediate in organic synthesis, particularly in the development of agrochemicals and specialty chemicals. The presence of electron-withdrawing substituents enhances its reactivity in nucleophilic aromatic substitution reactions, making it valuable for constructing complex molecules. This compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Its well-defined chemical properties allow for precise control in reactions, supporting its use in research and industrial processes requiring high-purity intermediates.
21105-77-1 structure
Product Name:3,5-Dichlorophenyl-4-nitrophenyl ether
CAS No:21105-77-1
MF:C12H7Cl2NO3
MW:284.094881296158
CID:911110
PubChem ID:134796
Update Time:2025-05-28
3,5-Dichlorophenyl-4-nitrophenyl ether Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dichlorophenyl-4-nitrophenyl ether
- 1,3-dichloro-4-methoxy-butan-2-one
- 1,3-dichloro-5-(4-nitrophenoxy)-benzene
- ETHYL 4-[4-[2-(4-METHOXYPHENYL)ACETYL]-3-METHYL-PIPERAZINE-1-CARBONYL]-2-METHYL-6-PROPYL-PYRIMIDINE-5-CARBOXYLATE
- 3,5-Dichlorophenyl p-nitrophenyl ether
- DTXSID30943431
- Diphenyl ether, 3,5-dichloro, 4'-nitro
- Benzene, 1,3-dichloro-5-(4-nitrophenoxy)-
- 21105-77-1
- Ether, 3,5-dichlorophenyl p-nitrophenyl
- 3,5-Dichlorophenyl 4'-nitrophenyl ether
- 1,3-dichloro-5-(4-nitrophenoxy)benzene
- KWZIXOIDCOTWKE-UHFFFAOYSA-N
-
- Inchi： 1S/C12H7Cl2NO3/c13-8-5-9(14)7-12(6-8)18-11-3-1-10(2-4-11)15(16)17/h1-7H
- InChI Key： KWZIXOIDCOTWKE-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1)OC1C=CC(=CC=1)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 282.98000
- Monoisotopic Mass: 282.9802985g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 55.05000
- LogP: 5.21710
3,5-Dichlorophenyl-4-nitrophenyl ether Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3,5-Dichlorophenyl-4-nitrophenyl ether Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | E-012S-1mL |
3,5-Dichlorophenyl-4'-nitrophenyl ether ,1000 μg/mL in Isooctane |
21105-77-1 | 1000 μg/mL in Isooctane | 1mL |
￥ 232 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | J29E-012S-1ml |
3,5-Dichlorophenyl-4-nitrophenyl ether |
21105-77-1 | 1000 μg/mL in Isooctane | 1ml |
￥244 | 2023-11-24 |
3,5-Dichlorophenyl-4-nitrophenyl ether Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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